Cas no 1805129-68-3 (4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805129-68-3
• MF: C₇H₆F₃IN₂
• MW: 302.035624027252
• CID: 4899719
• Update Time: 2025-10-12

4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F3IN2/c8-7(9,10)5-4(3-12)1-2-13-6(5)11/h1-2H,3,12H2
• InChI Key： LBQHALCKKJREGA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=CN=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805129-68-3)

4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805129-68-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its aminomethyl, iodo, and trifluoromethyl functional groups, serves as a versatile building block in organic synthesis. Its unique structural features make it particularly valuable for designing novel bioactive molecules, including potential drug candidates and crop protection agents.

The compound's trifluoromethyl group is a key structural motif frequently explored in modern medicinal chemistry due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. Researchers often search for "trifluoromethyl pyridine derivatives" or "iodo-substituted pyridines in drug discovery," reflecting the growing interest in halogenated heterocycles. The presence of both iodine and the aminomethyl moiety in this molecule offers multiple sites for further functionalization, making it a valuable intermediate in parallel synthesis and combinatorial chemistry approaches.

Recent trends in chemical research highlight increasing demand for fluorinated building blocks, with particular focus on their applications in PET imaging and targeted therapies. The 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine structure aligns well with these applications, as its iodine atom could potentially serve as a radiolabeling site for diagnostic purposes. Many researchers investigate "pyridine derivatives for radiopharmaceuticals" or "fluorinated heterocycles in medicinal chemistry," demonstrating the compound's relevance to current scientific inquiries.

From a synthetic chemistry perspective, this compound presents interesting challenges and opportunities. The iodo substituent at the 2-position allows for various cross-coupling reactions, while the aminomethyl group at the 4-position provides a handle for amide formation or reductive amination. These features make it particularly useful for creating diverse compound libraries, addressing the pharmaceutical industry's need for "diverse chemical space exploration" and "fragment-based drug design."

The stability and solubility profile of 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine have been subjects of investigation, with researchers examining its behavior under various pH conditions and in different solvent systems. Such studies are crucial for its potential application in biological systems, as evidenced by frequent searches for "pyridine solubility in drug formulation" and "heterocycle stability in physiological conditions." The compound's balanced lipophilicity, influenced by both the trifluoromethyl group and polar aminomethyl functionality, makes it particularly interesting for blood-brain barrier penetration studies.

In material science applications, the electronic properties of this pyridine derivative have attracted attention. The electron-withdrawing nature of both the iodo and trifluoromethyl groups creates unique electronic characteristics that could be valuable in organic electronic materials. Researchers exploring "halogenated pyridines for OLEDs" or "fluorinated heterocycles in materials science" may find this compound particularly relevant for their work.

Quality control and analytical characterization of 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The distinct ¹⁹F NMR signal from the trifluoromethyl group serves as a convenient marker for compound identification and purity assessment. These analytical aspects are important considerations for researchers who search for "analytical methods for fluorinated compounds" or "quality control of halogenated pyridines."

The compound's synthetic accessibility has been improved through recent methodological advances in pyridine functionalization. Modern techniques for aminomethylation and halogenation of pyridine cores have made this building block more readily available to the research community. This aligns with the growing interest in "efficient synthesis of functionalized pyridines" and "green chemistry approaches to heterocycle modification," as reflected in current literature searches.

Looking forward, 4-Aminomethyl-2-iodo-3-(trifluoromethyl)pyridine continues to show promise in various research domains. Its structural features address multiple current challenges in chemical biology and materials science, making it a compound of sustained interest. As research trends evolve toward more targeted and sophisticated molecular designs, this multifunctional pyridine derivative remains well-positioned to contribute to advancements across multiple scientific disciplines.